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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of Hexatriacontane-d74. The following procedures are designed to ensure the
integrity of the product and the safety of laboratory personnel.

I. Product Identification and Hazard Information

Hexatriacontane-d74 is a deuterated long-chain alkane. While specific safety data for the
deuterated form is not readily available, the non-deuterated parent compound, n-
Hexatriacontane, is a white, odorless solid with low toxicity and is not classified as a hazardous
substance.[1][2][3] The primary hazards are associated with the physical nature of the fine
powder, which can cause irritation upon contact with eyes, skin, or the respiratory tract if
inhaled.[1]

Physical and Chemical Properties of n-Hexatriacontane:
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Property Value

Molecular Formula CseH7a

Molecular Weight 506.97 g/mol

Appearance White solid (crystal or powder)[2][3]
Odor Odorless[2][3]

Melting Point 74-76 °C[2][3][4]

Boiling Point 265 °C at 1 mmHg[2][4]

Solubility Insoluble in water[2]

Il. Personal Protective Equipment (PPE)

When handling Hexatriacontane-d74, appropriate personal protective equipment should be
worn to prevent contact and inhalation of dust particles.

Recommended PPE:

Protection Type Specification Purpose

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical splash _
particles.
goggles.[5][6]
) Nitrile or neoprene gloves.[7] )
Hand Protection To prevent skin contact.

[8]

N95-rated dust mask or a ) ] ]
) ) ] ) o To prevent inhalation of fine
Respiratory Protection respirator if dust generation is _
S particles.
significant.[4]

. To protect clothing and skin
Body Protection Standard laboratory coat.[5] o
from contamination.

lll. Handling and Storage Procedures
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Proper handling and storage are crucial to maintain the isotopic purity of Hexatriacontane-d74
and ensure its stability.

Operational Plan:
e Preparation:

o Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation
exposure.[9]

o Ensure all glassware and equipment are thoroughly clean and dry to prevent
contamination and isotopic exchange.[10]

e Handling:
o Avoid generating dust when transferring the compound.
o Use appropriate tools (e.g., spatulas) for handling the solid material.

o Keep containers tightly closed when not in use to prevent absorption of atmospheric
moisture, which can lead to hydrogen-deuterium exchange.[10][11]

e Storage:
o Store in a cool, dry, and well-ventilated place.[9]

o Protect from light by using amber vials or storing in the dark to prevent potential
photodegradation.[11]

o For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to further
protect against degradation.[11]

IV. Disposal Plan

As Hexatriacontane is not considered environmentally hazardous, disposal should follow
standard laboratory procedures for non-hazardous chemical waste.[2][3] However, given that
deuterated compounds can be valuable, recovery and recycling should be considered where
feasible.[12][13][14]
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Disposal Steps:
e Collection:

o Collect waste Hexatriacontane-d74 and any contaminated disposable materials (e.g.,
gloves, weighing paper) in a designated, sealed waste container.

e Labeling:

o Clearly label the waste container as "Non-hazardous chemical waste: Hexatriacontane-
d74".

e Disposal:

o Dispose of the waste through your institution's chemical waste management program in
accordance with local, state, and federal regulations.

V. Experimental Workflow

The following diagram illustrates the standard workflow for handling Hexatriacontane-d74 in a
laboratory setting.
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Workflow for Handling Hexatriacontane-d74

Preparation

Prepare well-ventilated workspace (fume hood)

'

Don appropriate PPE

'

Gather clean, dry equipment

Handling

Weigh Hexatriacontane-d74

'
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Click to download full resolution via product page

Caption: Safe handling workflow for Hexatriacontane-d74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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